Cas no 51135-73-0 (ethyl 5-methyl-1,2-oxazole-4-carboxylate)

ethyl 5-methyl-1,2-oxazole-4-carboxylate Properties

Names and Identifiers

• Ethyl 5-methylisoxazole-4-carboxylate
• 5-Methylisoxazole-4-carboxylic acid ethyl ester
• ethyl 5-methyl-1,2-oxazole-4-carboxylate
• 4-Isoxazolecarboxylic acid,5-methyl-,ethyl ester
• Ethyl 5-methyl-4-isoxazolecarboxylate
• 5-Methyl-4-isoxazolecarboxylic acid ethyl ester
• 5-Methyl-4-isoxazolecarboxylate
• KOMSQTMQKWSQDW-UHFFFAOYSA-N
• BCP12908
• STL134806
• SBB087055
• BBL005471
• ethyl-5-methylisoxazole-4-carboxylate
• AM62636
• Ethyl 5-methylisoxazol-4-yl carboxylate
• SY062282
• Q0
• F14098
• CS-0085331
• AS-15629
• MFCD01631119
• AC-4751
• 4-Isoxazolecarboxylic acid, 5-methyl-, ethyl ester
• 51135-73-0
• Ethyl5-methylisoxazole-4-carboxylate
• Ethyl 5-methylisoxazole-4-carboxylate, 97%
• DTXSID30426552
• FT-0626134
• F1907-2310
• DIISOPROPYLBROMOMETHYLPHOSPHONATE
• AKOS005255272
• SCHEMBL3884597
• DB-051906
• +Expand

• MDL： MFCD01631119
• InChIKey： KOMSQTMQKWSQDW-UHFFFAOYSA-N
• Inchi： 1S/C7H9NO3/c1-3-10-7(9)6-4-8-11-5(6)2/h4H,3H2,1-2H3
• SMILES： O(C(C1C([H])=NOC=1C([H])([H])[H])=O)C([H])([H])C([H])([H])[H]
• BRN： 122097

Computed Properties

• Exact Mass: 155.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 155.058
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• LogP: 1.15970
• PSA: 52.33000
• Refractive Index: n20/D 1.460
• Boiling Point: 229.2°C at 760 mmHg
• Melting Point: No data available
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Color/Form: liquid
• Solubility: Insoluble in water
• Density: 1.118 g/mL at 25 °C

ethyl 5-methyl-1,2-oxazole-4-carboxylate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

ethyl 5-methyl-1,2-oxazole-4-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%